Cas no 87292-49-7 (5,7,3',4'-Tetra-O-benzylepicatechin)

• Product Name: 5,7,3',4'-Tetra-O-benzylepicatechin
• CAS No: 87292-49-7
• MF: C₄₃H₃₈O₆
• MW: 650.758232593536
• CID: 657916
• PubChem ID: 11169731
• Update Time: 2025-04-19

5,7,3',4'-Tetra-O-benzylepicatechin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-ol,2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-5,7-bis(phenylmethoxy)-,(2R,3R)-
• tetrabeuzyl-(-)-epicatechin
• (-)-epicatechin
• (2R,3R)-3'',4'',5,7-tetra-O-benzylflavan-3-ol
• (2R,3R)-5,7,3'',4''-tetrabenzyloxyflavan-3-ol
• (2R,3R)-5,7,3'',4''-tetra-O-benzyl-epicatechin
• (2R,5S)-2-Trichloromethyl-1-aza-3-oxabicyclo[3.3.0]octan-4-one
• 5,7-bis-benzyloxy-2-(3,4-bis-benzyloxyphenyl)chroman-3-ol
• 87292-49-7
• DTXSID00457474
• SCHEMBL9101384
• (2R,3R)-2-[3,4-bis(phenylmethoxy)phenyl]-5,7-bis(phenylmethoxy)-3,4-dihydro-2H-chromen-3-ol
• 5,7,3',4'-Tetra-O-benzylepicatechin

• Inchi： 1S/C43H38O6/c44-38-26-37-40(47-29-33-17-9-3-10-18-33)24-36(45-27-31-13-5-1-6-14-31)25-41(37)49-43(38)35-21-22-39(46-28-32-15-7-2-8-16-32)42(23-35)48-30-34-19-11-4-12-20-34/h1-25,38,43-44H,26-30H2/t38-,43-/m1/s1
• InChI Key： NRJRMFXLQSNZGY-BVXKYASOSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 650.26700
• Monoisotopic Mass: 650.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 813.8±65.0 °C at 760 mmHg
• Flash Point: 445.9±34.3 °C
• Solubility: Chloroform, Ethyl Acetate
• PSA: 66.38000
• LogP: 9.03970
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

5,7,3',4'-Tetra-O-benzylepicatechin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols